Cas no 1805128-92-0 (2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride
• CAS No: 1805128-92-0
• MF: C₈H₅ClF₂N₂O₃
• MW: 250.586707830429
• CID: 4899224
• Update Time: 2025-05-23

2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C8H5ClF2N2O3/c1-3-2-12-5(8(10)11)4(7(9)14)6(3)13(15)16/h2,8H,1H3
• InChI Key： VIYHZQCCJUQMQX-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=NC=C(C)C=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride

2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride (CAS No. 1805128-92-0): A Comprehensive Overview

The compound 2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride, identified by the CAS registry number 1805128-92-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, a methyl group at position 5, a nitro group at position 4, and a carbonyl chloride group at position 3.

The synthesis of 2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride involves a series of intricate chemical transformations, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

The presence of multiple functional groups in this compound makes it highly reactive and versatile for further chemical modifications. The difluoromethyl group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. Similarly, the nitro group at position 4 imparts strong electron-withdrawing characteristics, enhancing the molecule's ability to participate in electrophilic aromatic substitution reactions. The methyl group at position 5 provides steric bulk, which can be advantageous in certain synthetic pathways or in modulating the physical properties of the compound.

One of the most promising applications of 2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride lies in its potential as an intermediate in drug discovery. The carbonyl chloride group is particularly valuable in forming amide bonds, which are critical in peptide synthesis and drug design. Recent studies have highlighted the use of such intermediates in constructing bioactive molecules with improved pharmacokinetic profiles. Additionally, the pyridine ring system is known for its ability to form hydrogen bonds and participate in π-π interactions, making it an attractive scaffold for designing small-molecule inhibitors targeting various biological pathways.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, facilitating its handling during synthetic procedures. The compound's stability under various storage conditions has been thoroughly investigated, with results indicating that it remains stable when stored away from light and moisture.

Recent research has also focused on the environmental impact and degradation pathways of 2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride. Studies suggest that the compound undergoes hydrolysis under alkaline conditions to form corresponding carboxylic acids or their salts, which are less hazardous to the environment. This information is crucial for developing safe disposal methods and minimizing ecological risks associated with its use.

In conclusion, 2-(Difluoromethyl)-5-methyl-4-nitropyridine-3-carbonyl chloride (CAS No. 1805128-92-0) represents a significant advancement in organic synthesis due to its unique structural features and versatile functional groups. Its potential applications span across pharmaceuticals, agrochemicals, and advanced materials development. As research continues to uncover new synthetic routes and biological activities associated with this compound, it is poised to play an increasingly important role in modern chemistry.